Cas no 89108-43-0 (1-Naphthalenesulfonic acid, 5-chloro-)
89108-43-0 structure
Product Name:1-Naphthalenesulfonic acid, 5-chloro-
CAS No:89108-43-0
MF:C10H7ClO3S
MW:242.678780794144
CID:612137
PubChem ID:15191972
Update Time:2025-04-19
1-Naphthalenesulfonic acid, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonic acid, 5-chloro-
- 5-chloronaphthalene-1-sulfonic acid
- 1-Naphthalenesulfonic acid,5-chloro
- 5-Chlor-1-naphthalinsulfonsaeure
- 5-Chlor-naphthalin-1-sulfonsaeure
- 5-Chlor-naphthalin-sulfonsaeure-(1)
- 5-chloro-naphthalene-1-sulfonic acid
- FT-0740332
- DTXSID50569874
- SCHEMBL3057460
- 89108-43-0
-
- Inchi: 1S/C10H7ClO3S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6H,(H,12,13,14)
- InChI Key: HQVZFRYJHNRSMU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C1=CC=CC=2S(=O)(=O)O
Computed Properties
- Exact Mass: 241.98000
- Monoisotopic Mass: 241.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.2 g/l) (25 º C),
- PSA: 62.75000
- LogP: 3.82070
1-Naphthalenesulfonic acid, 5-chloro- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
89108-43-0 (1-Naphthalenesulfonic acid, 5-chloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk